3-[(2,3-dimethylphenyl)amino]-1-(4-nitrophenyl)-1-propanone

• IUPAC Name: 3-(2,3-dimethylanilino)-1-(4-nitrophenyl)propan-1-one
• InChI: InChI=1S/C17H18N2O3/c1-12-4-3-5-16(13(12)2)18-11-10-17(20)14-6-8-15(9-7-14)19(21)22/h3-9,18H,10-11H2,1-2H3
• InChI Key: STJJHVNYJHEKLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NCCC(=O)C2=CC=C(C=C2)[N+](=O)[O-])C
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol
• Solubility: 23.45 [ug/mL] (The mean of the results at pH 7.4)

Description

3-[(2,3-dimethylphenyl)amino]-1-(4-nitrophenyl)-1-propanone, also known as DMAP, is a chemical compound used in scientific research. It is a yellow crystalline solid that is soluble in organic solvents. DMAP is commonly used as a catalyst in organic synthesis reactions due to its ability to activate nucleophiles and facilitate reactions.

Mechanism of Action

3-[(2,3-dimethylphenyl)amino]-1-(4-nitrophenyl)-1-propanone acts as a nucleophilic catalyst, facilitating reactions by activating nucleophiles. It does this by forming a complex with the nucleophile, which stabilizes the intermediate and allows the reaction to proceed more quickly. 3-[(2,3-dimethylphenyl)amino]-1-(4-nitrophenyl)-1-propanone is also able to activate electrophiles, making it a useful catalyst for a wide range of reactions.
Biochemical and Physiological Effects:
3-[(2,3-dimethylphenyl)amino]-1-(4-nitrophenyl)-1-propanone is not used for any biochemical or physiological effects. It is solely used as a catalyst in laboratory experiments.

Advantages and Limitations for Lab Experiments

3-[(2,3-dimethylphenyl)amino]-1-(4-nitrophenyl)-1-propanone has several advantages as a catalyst in laboratory experiments. It is a highly efficient catalyst that can facilitate reactions quickly and with high yields. It is also relatively inexpensive and easy to use. However, 3-[(2,3-dimethylphenyl)amino]-1-(4-nitrophenyl)-1-propanone does have some limitations. It can be toxic and should be handled with care. It is also not effective in all types of reactions, and may not be suitable for certain substrates.

Future Directions

There are several potential future directions for research involving 3-[(2,3-dimethylphenyl)amino]-1-(4-nitrophenyl)-1-propanone. One area of interest is the development of new catalysts based on the structure of 3-[(2,3-dimethylphenyl)amino]-1-(4-nitrophenyl)-1-propanone. Researchers are also exploring new applications for 3-[(2,3-dimethylphenyl)amino]-1-(4-nitrophenyl)-1-propanone, such as in the synthesis of new types of polymers and other materials. Additionally, there is interest in using 3-[(2,3-dimethylphenyl)amino]-1-(4-nitrophenyl)-1-propanone in asymmetric synthesis reactions, which would allow for the production of chiral compounds with high selectivity.

Synthesis Methods

3-[(2,3-dimethylphenyl)amino]-1-(4-nitrophenyl)-1-propanone can be synthesized through a multistep process involving the reaction of 2,3-dimethylaniline with 4-nitrobenzaldehyde, followed by reduction and acylation. The final product is purified through recrystallization.

Scientific Research Applications

3-[(2,3-dimethylphenyl)amino]-1-(4-nitrophenyl)-1-propanone is widely used in organic synthesis reactions, particularly in the production of esters and amides. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. 3-[(2,3-dimethylphenyl)amino]-1-(4-nitrophenyl)-1-propanone is a versatile catalyst that can be used in a variety of reactions, including acylation, alkylation, and esterification.